
5-(Benzyloxy)-2-nitrotoluene synthesis and
characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-(Benzyloxy)-2-methyl-1-

nitrobenzene

Cat. No.: B1266877 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 5-(Benzyloxy)-2-

nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-(Benzyloxy)-2-nitrotoluene is a valuable organic intermediate with applications in the

synthesis of pharmaceuticals and dyes.[1] Its structure, containing both a benzyloxy and a

nitrotoluene moiety, makes it a versatile building block for more complex molecules. This

technical guide provides a comprehensive overview of a common synthetic route to 5-

(Benzyloxy)-2-nitrotoluene via the Williamson ether synthesis, along with detailed

characterization data. The information is presented to aid researchers in the replication of its

synthesis and confirmation of its identity.

Physicochemical Properties
5-(Benzyloxy)-2-nitrotoluene is a light yellow to yellowish solid at room temperature.[1][2] It is

soluble in common organic solvents such as ethanol and chloroform.[1] A summary of its key

physical and chemical properties is presented below.
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Property Value Reference

Chemical Formula C₁₄H₁₃NO₃ [1][3][4]

Molecular Weight 243.26 g/mol [3][4][5]

Melting Point 69-72 °C [1][2][3]

Appearance Light yellow to yellow solid [1][2]

CAS Registry Number 22424-58-4 [3][4]

Synthesis Protocol
The preparation of 5-(Benzyloxy)-2-nitrotoluene is most commonly achieved through the

Williamson ether synthesis.[6][7][8] This SN2 reaction involves the nucleophilic substitution of a

halide by an alkoxide.[8][9] In this specific synthesis, the alkoxide is generated in situ from 5-

hydroxy-2-nitrotoluene (4-methyl-3-nitrophenol) using a weak base, which then reacts with

benzyl chloride to form the desired ether product.

General Reaction Scheme
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Reactants Reagents

5-Hydroxy-2-nitrotoluene
(4-Methyl-3-nitrophenol)

5-(Benzyloxy)-2-nitrotoluene

+

Benzyl Chloride Potassium Carbonate (K₂CO₃)

Base

Solvent (e.g., DMF, Acetone)

Solvent
Heat (e.g., 90°C)

Characterization Methods

Synthesized
5-(Benzyloxy)-2-nitrotoluene

Melting Point

NMR Spectroscopy
(¹H & ¹³C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB4240624.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4240624.aspx
https://webbook.nist.gov/cgi/inchi?ID=C22424584&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/inchi?ID=C22424584&Units=SI
https://spectrabase.com/compound/BAiBjvtjDU3
https://byjus.com/chemistry/williamson-ether-synthesis/
https://www.jk-sci.com/blogs/resource-center/williamson-ether-synthesis
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Ethers/Synthesis_of_Ethers/Williamson_Ether_Synthesis
https://www.benchchem.com/product/b1266877#5-benzyloxy-2-nitrotoluene-synthesis-and-characterization
https://www.benchchem.com/product/b1266877#5-benzyloxy-2-nitrotoluene-synthesis-and-characterization
https://www.benchchem.com/product/b1266877#5-benzyloxy-2-nitrotoluene-synthesis-and-characterization
https://www.benchchem.com/product/b1266877#5-benzyloxy-2-nitrotoluene-synthesis-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

